Cas no 2648955-94-4 (2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride)

• Product Name: 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride
• CAS No: 2648955-94-4
• MF: C₉H₁₄ClNO₂S
• MW: 235.73096036911
• MDL: MFCD34168520
• CID: 5652112
• PubChem ID: 155973548
• Update Time: 2025-10-16

2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)ethyl](methyl)amine hydrochloride
• 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride

• MDL： MFCD34168520
• Inchi： 1S/C9H13NO2S.ClH/c1-10-7-8-13(11,12)9-5-3-2-4-6-9;/h2-6,10H,7-8H2,1H3;1H
• InChI Key： SSEUNYYBXPUXJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)CCNC.Cl

Additional information on 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride

Introduction to 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride (CAS No. 2648955-94-4)

2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride, identified by its CAS number 2648955-94-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamide derivatives, which are well-known for their diverse biological activities and therapeutic potential. The presence of both a benzenesulfonyl group and an amine moiety in its molecular structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structural framework of 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride consists of an ethyl chain linked to a methylamine group, both of which are further functionalized by a benzenesulfonyl moiety. This particular arrangement enhances its solubility in polar solvents and facilitates its interaction with biological targets. The hydrochloride salt form improves its stability and bioavailability, making it more suitable for pharmaceutical applications.

In recent years, sulfonamide derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The benzenesulfonyl group, in particular, has been shown to enhance binding affinity to biological receptors, thereby improving the efficacy of drug candidates. 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride is no exception and has been explored in several preclinical studies for its potential therapeutic effects.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds for drug discovery. For instance, modifications to the benzenesulfonyl group have led to the identification of compounds with enhanced selectivity and reduced toxicity. These findings highlight the importance of 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride in advancing medicinal chemistry.

The pharmacological profile of 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride has been investigated in various cellular and animal models. Studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. Specifically, it has been shown to inhibit the activity of enzymes such as COX-2 and NF-κB, which are pivotal in mediating inflammatory responses. Additionally, preclinical trials have suggested that it may exhibit chemopreventive properties by interfering with the proliferation and survival of cancer cells.

The synthetic route to 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride involves multi-step organic transformations, including sulfonylation reactions and amination processes. The efficiency and scalability of these synthetic methods are crucial for large-scale production. Recent advancements in catalytic systems have enabled more sustainable and cost-effective synthesis, reducing waste generation and energy consumption.

The compound's physicochemical properties make it an attractive candidate for formulation development. Its solubility profile allows for easy incorporation into various dosage forms, including oral tablets and injectable solutions. Furthermore, its stability under different storage conditions enhances its practicality for clinical use.

From a regulatory perspective, 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride must comply with stringent guidelines set forth by global health authorities such as the FDA and EMA. Preclinical safety data is essential to demonstrate its tolerability and minimize potential side effects before human trials can commence. Collaborative efforts between academic institutions and pharmaceutical companies are often required to gather comprehensive toxicological information.

The future prospects of 2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. Innovations in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, leading to faster development cycles for novel drug candidates derived from this compound.

In conclusion,2-(benzenesulfonyl)ethyl(methyl)amine hydrochloride (CAS No. 2648955-94-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic benefits. Its role as an intermediate in drug synthesis underscores its importance in modern medicinal chemistry efforts aimed at addressing unmet medical needs.